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Compound of Interest

Compound Name: (-)-Enitociclib

Cat. No.: B1678949

Technical Support Center: (-)-Enitociclib

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the handling and use of (-)-Enitociclib, with a
focus on addressing its agueous solubility challenges.

Frequently Asked Questions (FAQs)

Q1: What is (-)-Enitociclib and what is its mechanism of action?

Al: (-)-Enitociclib (also known as BAY 1251152 or VIP152) is a potent and highly selective
inhibitor of Cyclin-Dependent Kinase 9 (CDK?9).[1][2][3] CDKS9 is a key component of the
positive transcription elongation factor b (P-TEFb) complex.[1][4] By inhibiting CDK®9, (-)-
Enitociclib blocks the phosphorylation of the C-terminal domain of RNA Polymerase II, which
in turn prevents transcriptional elongation of many genes, including those encoding anti-
apoptotic proteins like Mcl-1 and oncogenes such as MYC.[1][2][3][5] This disruption of
transcription can lead to cell cycle arrest and apoptosis in cancer cells that are highly
dependent on these short-lived proteins.[5][6]

Q2: What are the basic physicochemical properties of (-)-Enitociclib?

A2: Below is a summary of the key physicochemical properties of (-)-Enitociclib.
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Property Value Reference
Molecular Formula C19H18F2N40O2S [6]
Molecular Weight 404.43 g/mol [1][6]
Appearance Solid powder N/A
XLogP3 4.2 [6]

Q3: What is the solubility of (-)-Enitociclib in common solvents?

A3: (-)-Enitociclib is known to have poor aqueous solubility. The table below summarizes its
solubility in common laboratory solvents.

Solvent Solubility Reference
DMSO 81 mg/mL (200.28 mM) [1]
Water Insoluble [1]
Ethanol Insoluble [1]

Q4: What is the recommended method for preparing a stock solution of (-)-Enitociclib?

A4: The recommended solvent for preparing a stock solution of (-)-Enitociclib is high-quality,
anhydrous dimethyl sulfoxide (DMSOQ).[1] It is advisable to prepare a concentrated stock
solution (e.g., 10 mM to 81 mg/mL) in DMSO.[1][2] This stock solution can then be aliquoted
and stored at -20°C or -80°C to avoid repeated freeze-thaw cycles.[7][8]

Troubleshooting Guide: Aqueous Solubility Issues

This guide addresses common problems encountered when preparing aqueous working
solutions of (-)-Enitociclib from a DMSO stock.

Problem: Precipitation occurs when diluting the DMSO stock solution into aqueous buffer or cell

culture medium.
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This is a common issue due to the hydrophobic nature of (-)-Enitociclib. Here are several
strategies to mitigate this problem:

Strategy Detailed Explanation

Avoid adding the concentrated DMSO stock

directly into a large volume of aqueous buffer.

Instead, perform serial dilutions. First, create an
) o intermediate dilution of the DMSO stock in a

Stepwise Dilution

small volume of the aqueous buffer. Then, add

this intermediate dilution to the final volume.

This gradual change in solvent polarity can help

keep the compound in solution.[7]

It is crucial to keep the final concentration of
DMSO in your assay low, typically below 0.5%,
o ] ] to avoid solvent-induced cytotoxicity and to
Maintain Low Final DMSO Concentration o )
minimize its effect on the experiment.[1][7]
Always include a vehicle control with the same

final DMSO concentration in your experiments.

Pre-warming the cell culture medium or buffer to
] 37°C before adding the (-)-Enitociclib stock
Pre-warm the Aqueous Medium ] ] ) N
solution can sometimes improve solubility and

prevent precipitation.[9][10]

When adding the stock solution to the aqueous

medium, do so slowly and with gentle agitation

Gentle Mixing
(e.g., swirling the tube or flask) to ensure rapid
and uniform mixing.[9][10]
If precipitation still occurs, gentle sonication in a
water bath for a short period may help to
Sonication redissolve the compound.[8] However, be

cautious as prolonged sonication can generate

heat and potentially degrade the compound.

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

* (-)-Enitociclib powder

e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials

Procedure:

o Accurately weigh the required amount of (-)-Enitociclib powder. For 1 mL of a 10 mM stock
solution, you will need 4.04 mg (Molecular Weight = 404.43 g/mol ).

e Add the appropriate volume of anhydrous DMSO to the powder.

» Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to
37°C can be used to aid dissolution if needed.

 Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

o Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for Cell-Based Assays

This protocol is for preparing a 1 uM working solution from a 10 mM DMSO stock, ensuring the
final DMSO concentration is 0.1%.

Materials:

e 10 mM (-)-Enitociclib stock solution in DMSO

e Pre-warmed (37°C) sterile cell culture medium

¢ Sterile conical tubes

Procedure:
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 Intermediate Dilution: In a sterile tube, add 99 pL of pre-warmed cell culture medium. To this,
add 1 pL of the 10 mM (-)-Enitociclib DMSO stock solution. Mix gently by pipetting up and
down. This creates a 100 uM intermediate solution with 1% DMSO.

 Final Dilution: In a separate sterile tube containing the final volume of pre-warmed cell
culture medium for your experiment (e.g., 9.9 mL), add 100 pL of the 100 uM intermediate
solution.

o Mix the final solution gently but thoroughly by inverting the tube several times.

e The final concentration of (-)-Enitociclib will be 1 uM, and the final DMSO concentration will
be 0.1%.

o Use the prepared working solution immediately for your experiment.

Signaling Pathway and Experimental Workflow
Diagrams
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Experimental Workflow for Preparing (-)-Enitociclib Working Solution
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(-)-Enitociclib Mechanism of Action: Inhibition of CDK9/P-TEFb Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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